[(Propane-1-sulfonyl)methyl]benzene

• CAS No.: 3112-92-3
• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: propylsulfonylmethylbenzene
• InChI: InChI=1S/C10H14O2S/c1-2-8-13(11,12)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: BZFVVFMFMBETFD-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)CC1=CC=CC=C1

Description

[(Propane-1-sulfonyl)methyl]benzene is an organic compound that features a benzene ring substituted with a propane-1-sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Propane-1-sulfonyl)methyl]benzene typically involves the sulfonation of benzene derivativesThis process can be carried out under controlled temperature conditions to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale sulfonation reactions using advanced equipment to maintain precise reaction conditions. The use of catalysts and optimized reaction parameters can enhance yield and purity .

Chemical Reactions Analysis

Types of Reactions

[(Propane-1-sulfonyl)methyl]benzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: This reaction involves the substitution of hydrogen atoms on the benzene ring with electrophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Common Reagents and Conditions

Electrophilic Substitution: Reagents such as chlorine, bromine, and sulfuric acid are commonly used.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, electrophilic substitution can yield halogenated or nitrated derivatives of this compound .

Scientific Research Applications

[(Propane-1-sulfonyl)methyl]benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(Propane-1-sulfonyl)methyl]benzene involves its interaction with specific molecular targets. In electrophilic aromatic substitution, the compound acts as an electrophile, forming a sigma complex with the benzene ring. This intermediate then undergoes further reactions to yield the final product .

Comparison with Similar Compounds

Similar Compounds

Propylbenzene: Similar in structure but lacks the sulfonyl group.

Benzene Sulfonic Acid: Contains a sulfonic acid group instead of a propane-1-sulfonyl group.

Toluene: A methyl-substituted benzene derivative.

Uniqueness

[(Propane-1-sulfonyl)methyl]benzene is unique due to the presence of the propane-1-sulfonyl group, which imparts distinct chemical properties and reactivity compared to other benzene derivatives .